Cas no 376637-52-4 (1,4-Heptanedione, 1-(4-methoxyphenyl)-)

• Product Name: 1,4-Heptanedione, 1-(4-methoxyphenyl)-
• CAS No: 376637-52-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1485144
• Update Time: 2024-08-23

1,4-Heptanedione, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Heptanedione, 1-(4-methoxyphenyl)-

• Inchi： 1S/C14H18O3/c1-3-4-12(15)7-10-14(16)11-5-8-13(17-2)9-6-11/h5-6,8-9H,3-4,7,10H2,1-2H3
• InChI Key： UHYUMSXXTLQCMJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)CCC(=O)CCC

Computed Properties

• Exact Mass: 234.12564

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Melting Point: 39-40 °C
• Boiling Point: 379.1±22.0 °C(Predicted)
• PSA: 43.37